7-methoxy-3-(trifluoromethyl)quinoxalin-2(1H)-one

• Molecular Formula: C10H7F3N2O2
• Molecular Weight: 244.17 g/mol
• IUPAC Name: 7-methoxy-3-(trifluoromethyl)-1H-quinoxalin-2-one
• InChI: InChI=1S/C10H7F3N2O2/c1-17-5-2-3-6-7(4-5)15-9(16)8(14-6)10(11,12)13/h2-4H,1H3,(H,15,16)
• InChI Key: OIXGQCZTGBKEGV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(C(=O)N2)C(F)(F)F

Description

7-methoxy-3-(trifluoromethyl)quinoxalin-2(1H)-one is a useful research compound. Its molecular formula is C10H7F3N2O2 and its molecular weight is 244.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-methoxybenzene-1,2-diamine (2.00 g, 14.5 mmol) and ethyl trifluoropyruvate (2.47 g, 14.5 mmol) in absolute EtOH (30 mL) was refluxed overnight. The mixture was cooled to room temperature and diluted with EtOAc (300 mL), washed with water (100 mL×2), dried over Na2SO4 and concentrated in vacuo. The residue was purified by column chromatography on silica gel to give 6-methoxy-3-(trifluoromethyl)quinoxalin-2(1H)-one (1.50 g, yield 42%) as solid (also obtained 7-methoxy-3-(trifluoromethyl)quinoxalin-2(1H)-one (600 mg, yield 17%)).